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Compound of Interest

Compound Name: 3-(2,5-Difluorophenyl)picolinic acid
CAS No.: 1261920-67-5
Cat. No.: B3095147
Get Quote
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Part 1: Executive Summary & Structural Logic

Compound ldentity: 3-(2,5-Difluorophenyl)pyridine-2-carboxylic acid Role: Synthetic
Intermediate / Pharmacophore Scaffold Molecular Formula: C12H7F2NO2 Molecular Weight:
235.19 g/mol

Strategic Importance

In drug and agrochemical design, the 3-aryl picolinic acid motif offers a distinct steric and
electronic profile compared to the more common 6-aryl isomers.

» Orthogonal Sterics: The 3-position substitution places the aryl ring ortho to the carboxylic
acid. This induces a significant torsional twist (dihedral angle >45°), disrupting planarity and
preventing metabolic conjugation (e.g., glucuronidation) at the carboxylic acid site.

o Electronic Modulation: The 2,5-difluoro substitution pattern on the phenyl ring creates a
specific electrostatic potential map, reducing oxidative metabolism (blocking the para-
position relative to the pyridine link) and enhancing lipophilicity (LogP) for membrane
permeability.
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Part 2: Physicochemical Profile & Properties[1]

The following data synthesizes experimental values from structural analogs (e.g., 6-amino-3-
(2,5-difluorophenyl)picolinic acid) and calculated physicochemical descriptors.

ble 1: Core Physicochemical :

Property Value | Range Technical Insight

Typical of biaryl carboxylic
Physical State Off-white to tan solid acids; color depends on trace

Pd impurities.

High lattice energy due to
Melting Point 155-160 °C (Predicted) intermolecular H-bonding

(dimer formation).

More acidic than picolinic acid
) ) (pKa 5.4) due to the electron-
pKa (Acid) 3.8 — 4.2 (Predicted) ] )
withdrawing aryl group and

steric inhibition of resonance.

Moderate lipophilicity; suitable
LogP (Octanol/Water) 21-25 for oral bioavailability (Lipinski

compliant).

Low water solubility at neutral
Solubility DMSO, Methanol, EtOAc pH; soluble as a carboxylate
salt (pH > 7).

) Indicates good passive
Topological Polar Surface Area

~50 A2 membrane transport
(TPSA)

properties.

Structural Dynamics (Atropisomerism Risk)

Due to the steric clash between the C2-Carboxylic acid and the C3-Aryl group (specifically the
2'-Fluoro), this molecule exists in a twisted conformation. While the rotation barrier is
significant, it is likely not high enough to isolate stable atropisomers at room temperature
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without additional bulky substitution (e.g., at C4), meaning it behaves as a single equilibrating
species in solution.

Part 3: Synthetic Methodology (Suzuki-Miyaura
Coupling)[2]

The synthesis of 3-(2,5-Difluorophenyl)picolinic acid requires precision due to the steric
hindrance at the C3 position of the pyridine ring. The following protocol is the industry-standard
"Self-Validating" workflow.

Reaction Logic
o Substrate: Use Methyl 3-bromopicolinate rather than the free acid. The free acid can poison

Palladium catalysts and undergo protodecarboxylation under heating.

o Catalyst:Pd(dppf)Clz or Pd(PPhs)4 are preferred for their stability. S-Phos is recommended if
conversion is low, as it facilitates oxidative addition into sterically hindered
chlorides/bromides.

o Base: Potassium phosphate (K3POa4) or Sodium Carbonate (Naz2CO3).

Detailed Protocol
Step 1: Cross-Coupling (Ester Formation)

e Charge: In a nitrogen-flushed reaction vessel, combine:

o

Methyl 3-bromopicolinate (1.0 equiv)

[¢]

2,5-Difluorophenylboronic acid (1.2 equiv)

[¢]

Pd(dppf)Cl2-DCM complex (0.05 equiv)

[e]

K3POa (3.0 equiv)
e Solvent: Add 1,4-Dioxane/Water (4:1 ratio). The water is critical for the transmetalation step.

o Reflux: Heat to 90°C for 4—6 hours. Monitor by LC-MS for the disappearance of the bromide
(M+ 216/218) and formation of the biaryl ester (M+ ~250).
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e Workup: Cool, filter through Celite to remove Pd black. Dilute with EtOAc, wash with brine.
Dry over Na2SOa4 and concentrate.

 Purification: Flash chromatography (Hexane/EtOAc).

Step 2: Hydrolysis (Acid Generation)

o Dissolution: Dissolve the intermediate ester in THF/Water (1:1).

o Saponification: Add LiOH (2.5 equiv). Stir at Room Temperature (RT) for 2 hours. Avoid
heating to prevent decarboxylation.

« |solation: Acidify carefully with 1N HCI to pH 3—4. The product will precipitate.

« Filtration: Collect the solid, wash with cold water, and dry under vacuum.

Visualization: Synthetic Workflow

Methyl 3-bromopicolinate
(Starting Material)

Pd(dppf)CI2 / K3PO4 90°C, 4h N Methyl 3-(2,5-difluorophenyl)- N LiOH / THF:H20 RT, pH Adjustment N 3-(2,5-Difluorophenyl)-
(Suzuki Coupling) picolinate (Saponification) picolinic acid
_——

2,5-Difluorophenyl-
boronic acid

Click to download full resolution via product page

Caption: Two-step synthetic pathway via Suzuki-Miyaura coupling followed by mild
saponification to avoid decarboxylation.

Part 4: Applications & Structure-Activity
Relationship (SAR)
Agrochemical Design (Auxin Mimics)

This molecule is a structural isomer of the "Arylpicolinate” class of auxins.

e Mechanism: Binds to the TIR1/AFB ubiquitin ligase complex.
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* SAR Insight: While 6-aryl picolinates (e.g., Halauxifen) are optimized for the auxin binding
pocket, the 3-aryl isomer presents a different vector. It is often used to:

o Test for "resistance breaking" capabilities against weeds resistant to standard auxins.

o Serve as a negative control to validate the necessity of the 6-position substitution.

Pharmaceutical Scaffolds (Kinase Inhibition)

The 3-(2,5-difluorophenyl) moiety is a privileged fragment for Type Il Kinase Inhibitors.

e Binding Mode: The carboxylic acid can form hydrogen bonds with the hinge region or the
catalytic lysine, while the twisted difluorophenyl group occupies the hydrophobic back-pocket
(gatekeeper region).

Visualization: Structural Logic

3-(2,5-Difluorophenyl)
picolinic acid
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Caption: Functional decomposition of the molecule highlighting its pharmacophoric features.
Part 5: Safety & Handling (GHS)
 Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]
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o H335: May cause respiratory irritation.[1]

o Storage: Store at room temperature, desiccated. Stable for >2 years if kept dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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